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Compound of Interest

Compound Name: Vinyl octanoate

Cat. No.: B1583061

Essential Safety and Handling Guide for Vinyl
Octanoate

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and logistical procedures for the handling and disposal of Vinyl octanoate.
It is intended for researchers, scientists, and drug development professionals to ensure a safe
laboratory environment. Adherence to these guidelines is critical to mitigate risks associated
with this chemical.

Hazard Identification

Vinyl octanoate is a combustible liquid that can cause significant irritation. Key hazards
identified include:

Skin Irritation: Causes skin irritation upon contact.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation.[1]

Flammability: Classified as a combustible liquid. It is also considered toxic by inhalation and
flammable.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is the primary defense against exposure. The required level

of protection depends on the specific laboratory procedure being performed.
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Quantitative and Safety Data

The following table summarizes key physical, chemical, and safety data for Vinyl octanoate.
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Molecular Formula C10H1802
Molecular Weight 170.25 g/mol
CAS Number 818-44-0
Appearance Liquid

Skin Irritant, Eye Irritant, Respiratory Irritant,
Hazards _ o
Combustible Liquid

Storage Temperature Refrigerated

o No specific exposure limits have been
Exposure Limits (OSHA PEL / ACGIH TLV) ] o
established. All contact should be minimized.

Operational Plans: Handling and Storage

Proper handling procedures are essential to minimize exposure and prevent accidents.

Pre-Handling Protocol

¢ Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

o Locate Safety Equipment: Identify the location of the nearest safety shower, eyewash
station, fire extinguisher, and spill kit.

» Verify Engineering Controls: Ensure the chemical fume hood is operational and has a current
certification.

» Inspect PPE: Check all personal protective equipment for integrity and cleanliness before
use.

Safe Handling Protocol

e Work in a Fume Hood: Conduct all procedures involving the transfer and manipulation of
Vinyl octanoate inside a certified chemical fume hood to minimize inhalation exposure.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1583061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Avoid Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use
non-sparking tools and take precautionary measures against static discharge.

e Prevent Contact: Avoid all direct contact with skin and eyes and prevent inhalation of vapors.

o Storage: Store containers in a cool, well-ventilated place. Keep containers tightly closed and
refrigerated as recommended.

Emergency and Disposal Plans

Immediate and appropriate action is necessary in the event of an emergency.

Spill Management Protocol

e Minor Spills (inside a fume hood):
o Alert personnel in the immediate area.

o Use a spill kit with an inert absorbent material (e.g., clay, sand) to contain and absorb the
liquid.

o Carefully collect the absorbed material into a designated, labeled hazardous waste
container.

o Decontaminate the spill area according to your institution's procedures.
e Major Spills:

o Evacuate the area immediately and restrict access.

o Alert others and activate the fire alarm if necessary.

o Contact your institution's Environmental Health and Safety (EHS) office or emergency
response team.

o Provide details of the spilled chemical to emergency responders.

First-Aid Measures
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Seek immediate medical attention.

» Skin Contact: Wash the affected area immediately with soap and plenty of water while
removing all contaminated clothing.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration. Seek medical attention.

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.

Waste Disposal Plan

o Segregation: Collect all Vinyl octanoate waste, including contaminated absorbent materials
and empty containers, in a dedicated, properly labeled hazardous waste container. The
container must be compatible with the chemical.

o Storage: Store waste containers in a designated satellite accumulation area away from
incompatible materials and ignition sources. Do not fill liquid waste containers to more than
75% capacity to allow for vapor expansion.

o Disposal: Follow your institution's specific procedures for hazardous waste pickup and
disposal. Do not dispose of Vinyl octanoate in the general trash or down the drain.

Procedural Workflow Diagram
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Vinyl Octanoate: Safe Handling and Emergency Workflow
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Caption: Workflow for handling Vinyl octanoate and responding to potential incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Vinyl octanoate | C10H1802 | CID 13164 - PubChem [pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Personal protective equipment for handling Vinyl
octanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583061#personal-protective-equipment-for-
handling-vinyl-octanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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